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Compound of Interest

Compound Name: 3-Chloro-4-ethoxybenzoic acid

Cat. No.: B1361469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 3-Chloro-4-
ethoxybenzoic acid, a valuable building block in the development of novel pharmaceuticals

and other specialty chemicals. This document details the most common synthetic pathway,

including reaction conditions, purification methods, and expected yields.

Introduction
3-Chloro-4-ethoxybenzoic acid (CAS No: 213598-15-3) is a substituted benzoic acid

derivative with potential applications in medicinal chemistry and materials science. Its structural

features, a chlorinated and ethoxylated phenyl ring attached to a carboxylic acid, make it a

versatile intermediate for the synthesis of more complex molecules. This guide will focus on a

reliable and widely applicable synthetic route starting from 3-chloro-4-hydroxybenzoic acid.

Synthetic Pathway Overview
The most common and efficient synthesis of 3-Chloro-4-ethoxybenzoic acid is a two-step

process commencing with 3-chloro-4-hydroxybenzoic acid. The initial step involves the

protection of the carboxylic acid functional group via esterification, followed by a Williamson

ether synthesis to introduce the ethoxy group. The final step is the hydrolysis of the ester to

yield the desired product.
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Physicochemical Properties of 3-Chloro-4-
ethoxybenzoic acid

Property Value Reference

CAS Number 213598-15-3 [1][2]

Molecular Formula C₉H₉ClO₃ [1][2]

Molecular Weight 200.62 g/mol [1][2]

Melting Point 211-215 °C [1]

Appearance Solid [1]

Experimental Protocols
Step 1: Synthesis of Ethyl 3-chloro-4-hydroxybenzoate
This initial step protects the carboxylic acid as an ethyl ester to prevent unwanted side

reactions during the subsequent etherification.

Reaction Scheme:
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Ethyl 3-chloro-4-ethoxybenzoate

3-Chloro-4-ethoxybenzoic acid

1. Reflux
2. Acidification

NaOH (aq)

HCl (aq)

Ethanol + NaCl
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Step 1: Esterification

Step 2: Etherification

Step 3: Hydrolysis

Purification

3-chloro-4-hydroxybenzoic acid

React with Ethanol
(H₂SO₄ catalyst, Reflux)

Aqueous Workup and
Concentration

React with Ethyl Iodide
(K₂CO₃, Acetone, Reflux)

Filtration and
Concentration

Hydrolyze with NaOH

Acidify with HCl

Filter and Dry

Recrystallization
(e.g., Ethanol/Water)

Pure 3-Chloro-4-ethoxybenzoic acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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